88-91-5

4-Chloro-3,5-dinitrobenzenesulfonic acid

In Stock

• CAS RN:
• 88-91-5

• Formula:
• C6H3ClN2O7S

• InChI:
• InChI=1S/C6H3ClN2O7S/c7-6-4(8(10)11)1-3(17(14,15)16)2-5(6)9(12)13/h1-2H,(H,14,15,16)

• InChIKey:
• ALVPDCHBQRCKRQ-UHFFFAOYSA-N

• 4-Chloro-3,5-dinitrobenzenesulfonic acid is a useful research compound. Its molecular formula is C6H3ClN2O7S and its molecular weight is 282.62 g/mol. The purity is usually 95%.

Methyl 6-cyanonaphthalene-2-carboxylate

In Stock

• CAS RN:
• 5088-91-5

• Formula:
• C13H9NO2

• InChI:
• InChI=1S/C13H9NO2/c1-16-13(15)12-5-4-10-6-9(8-14)2-3-11(10)7-12/h2-7H,1H3

• InChIKey:
• YACGNGQPYPCGOL-UHFFFAOYSA-N

• Methyl 6-cyanonaphthalene-2-carboxylate is a useful research compound. Its molecular formula is C13H9NO2 and its molecular weight is 211.22 g/mol. The purity is usually 95%.

N-acetyl-N-methylglycine

In Stock

• CAS RN:
• 5888-91-5

• Formula:
• C5H9NO3

• InChI:
• InChI=1S/C5H9NO3/c1-4(7)6(2)3-5(8)9/h3H2,1-2H3,(H,8,9)

• InChIKey:
• SVXPSKKRNACRPB-UHFFFAOYSA-N

• N-acetyl-N-methylglycine is a useful research compound. Its molecular formula is C5H9NO3 and its molecular weight is 131.13 g/mol. The purity is usually 95%.

1-Pyridin-2-yl-ethylamine

In Stock

• CAS RN:
• 42088-91-5

• Formula:
• C7H10N2

• InChI:
• InChI=1S/C7H10N2/c1-6(8)7-4-2-3-5-9-7/h2-6H,8H2,1H3

• InChIKey:
• PDNHLCRMUIGNBV-UHFFFAOYSA-N

• 1-Pyridin-2-yl-ethylamine is a useful research compound. Its molecular formula is C7H10N2 and its molecular weight is 122.17 g/mol. The purity is usually 95%.

(E)-N,N-diethyl-4-(2-(2-hydroxy-4-imino-6-oxo-1,6-dihydropyrimidin-5(4H)-ylidene)hydrazinyl)benzenesulfonamide

In Stock

• CAS RN:
• 327088-91-5

• Formula:
• C14H18N6O4S

• InChI:
• InChI=1S/C14H18N6O4S/c1-3-20(4-2)25(23,24)10-7-5-9(6-8-10)18-19-11-12(15)16-14(22)17-13(11)21/h5-8H,3-4H2,1-2H3,(H4,15,16,17,21,22)

• InChIKey:
• AOJVFWMCQNYVQB-YBFXNURJSA-N

• (E)-N,N-diethyl-4-(2-(2-hydroxy-4-imino-6-oxo-1,6-dihydropyrimidin-5(4H)-ylidene)hydrazinyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H18N6O4S and its molecular weight is 366.4. The purity is usually 95%.

(R)-1-N-Boc-Pipecolamide

In Stock

• CAS RN:
• 848488-91-5

• Formula:
• C11H20N2O3

• InChI:
• InChI=1S/C11H20N2O3/c1-11(2,3)16-10(15)13-7-5-4-6-8(13)9(12)14/h8H,4-7H2,1-3H3,(H2,12,14)/t8-/m1/s1

• InChIKey:
• KIFYKONQFFJILQ-MRVPVSSYSA-N

• (R)-1-N-Boc-Pipecolamide is a useful research compound. Its molecular formula is C11H20N2O3 and its molecular weight is 228.29 g/mol. The purity is usually 95%.

3'-Carboethoxy-3-(3-fluorophenyl)propiophenone

In Stock

• CAS RN:
• 898788-91-5

• Formula:
• C18H17FO3

• InChI:
• InChI=1S/C18H17FO3/c1-2-22-18(21)15-7-4-6-14(12-15)17(20)10-9-13-5-3-8-16(19)11-13/h3-8,11-12H,2,9-10H2,1H3

• InChIKey:
• GHIYCBWBXYITQU-UHFFFAOYSA-N

• 3'-Carboethoxy-3-(3-fluorophenyl)propiophenone is a useful research compound. Its molecular formula is C18H17FO3 and its molecular weight is 300.3 g/mol. The purity is usually 95%.

5-(2,5-dimethoxyphenyl)-1-(2-(dimethylamino)ethyl)-4-(4-fluorobenzoyl)-3-hydroxy-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 636988-91-5

• Formula:
• C23H25FN2O5

• InChI:
• InChI=1S/C23H25FN2O5/c1-25(2)11-12-26-20(17-13-16(30-3)9-10-18(17)31-4)19(22(28)23(26)29)21(27)14-5-7-15(24)8-6-14/h5-10,13,20,27H,11-12H2,1-4H3/b21-19+

• InChIKey:
• MXEOSYVAXUNPEH-UHFFFAOYSA-N

• 5-(2,5-dimethoxyphenyl)-1-(2-(dimethylamino)ethyl)-4-(4-fluorobenzoyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H25FN2O5 and its molecular weight is 428.46. The purity is usually 95%.

7-chloro-3-((3,4-dimethylphenyl)sulfonyl)-N-(3,4,5-trimethoxyphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 893788-91-5

• Formula:
• C26H24ClN5O5S

• InChI:
• InChI=1S/C26H24ClN5O5S/c1-14-6-8-18(10-15(14)2)38(33,34)26-25-29-24(19-11-16(27)7-9-20(19)32(25)31-30-26)28-17-12-21(35-3)23(37-5)22(13-17)36-4/h6-13H,1-5H3,(H,28,29)

• InChIKey:
• MYIYTCYDVMVIEP-UHFFFAOYSA-N

• 7-chloro-3-((3,4-dimethylphenyl)sulfonyl)-N-(3,4,5-trimethoxyphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C26H24ClN5O5S and its molecular weight is 554.02. The purity is usually 95%.

N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-N2-(4-(dimethylamino)phenyl)oxalamide

In Stock

• CAS RN:
• 903288-91-5

• Formula:
• C25H28N4O3

• InChI:
• InChI=1S/C25H28N4O3/c1-28(2)21-11-9-20(10-12-21)27-25(31)24(30)26-16-22(23-8-5-15-32-23)29-14-13-18-6-3-4-7-19(18)17-29/h3-12,15,22H,13-14,16-17H2,1-2H3,(H,26,30)(H,27,31)

• InChIKey:
• TXYKVRZBSBXXOZ-UHFFFAOYSA-N

• N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-N2-(4-(dimethylamino)phenyl)oxalamide is a useful research compound. Its molecular formula is C25H28N4O3 and its molecular weight is 432.524. The purity is usually 95%.

N-(4-chlorobenzyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide

In Stock

• CAS RN:
• 851988-91-5

• Formula:
• C17H15ClN2O3

• InChI:
• InChI=1S/C17H15ClN2O3/c18-13-7-5-12(6-8-13)11-19-16(21)9-10-20-14-3-1-2-4-15(14)23-17(20)22/h1-8H,9-11H2,(H,19,21)

• InChIKey:
• QKDOXNLQZUAUMU-UHFFFAOYSA-N

• N-(4-chlorobenzyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide is a useful research compound. Its molecular formula is C17H15ClN2O3 and its molecular weight is 330.8g/mol. The purity is usually 95%.

1-benzyl-3-(benzyloxy)-N-(2-chlorophenyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014088-91-5

• Formula:
• C24H20ClN3O2

• InChI:
• InChI=1S/C24H20ClN3O2/c25-21-13-7-8-14-22(21)26-23(29)20-16-28(15-18-9-3-1-4-10-18)27-24(20)30-17-19-11-5-2-6-12-19/h1-14,16H,15,17H2,(H,26,29)

• InChIKey:
• DILDPCATLWTNNE-UHFFFAOYSA-N

• 1-benzyl-3-(benzyloxy)-N-(2-chlorophenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C24H20ClN3O2 and its molecular weight is 417.89. The purity is usually 95%.

5-methyl-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)isoxazole-3-carboxamide

In Stock

• CAS RN:
• 1234888-91-5

• Formula:
• C16H20N4O2

• InChI:
• InChI=1S/C16H20N4O2/c1-12-10-14(19-22-12)16(21)18-11-13-5-8-20(9-6-13)15-4-2-3-7-17-15/h2-4,7,10,13H,5-6,8-9,11H2,1H3,(H,18,21)

• InChIKey:
• NIAFCZJNOVLWDQ-UHFFFAOYSA-N

• 5-methyl-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C16H20N4O2 and its molecular weight is 300.362. The purity is usually 95%.

1-(benzo[d][1,3]dioxol-5-yl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea

In Stock

• CAS RN:
• 1705188-91-5

• Formula:
• C17H20N4O4

• InChI:
• InChI=1S/C17H20N4O4/c22-17(19-13-1-2-15-16(7-13)25-11-24-15)20-14-8-18-21(10-14)9-12-3-5-23-6-4-12/h1-2,7-8,10,12H,3-6,9,11H2,(H2,19,20,22)

• InChIKey:
• ONEZZXJPKVHBRV-UHFFFAOYSA-N

• 1-(benzo[d][1,3]dioxol-5-yl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea is a useful research compound. Its molecular formula is C17H20N4O4 and its molecular weight is 344.371. The purity is usually 95%.

2-(2-Chloro-6-fluorophenyl)-1-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]ethanone

Usually In Stock

• CAS RN:
• 2379988-91-5

• Formula:
• C18H19ClFN3O2

• InChI:
• InChI=1S/C18H19ClFN3O2/c19-15-3-1-4-16(20)14(15)11-17(24)23-9-5-13(6-10-23)12-25-18-21-7-2-8-22-18/h1-4,7-8,13H,5-6,9-12H2

• InChIKey:
• DNLNBPAOBRUVRI-UHFFFAOYSA-N

• 2-(2-Chloro-6-fluorophenyl)-1-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]ethanone is a useful research compound. Its molecular formula is C18H19ClFN3O2 and its molecular weight is 363.82. The purity is usually 95%.

1-Pyridin-2-yl-ethylamine

• CAS RN:
• 40154-81-2; 42088-91-5

• Formula:
• C7H10N2

• InChI:
• InChI=1S/C7H10N2/c1-6(8)7-4-2-3-5-9-7/h2-6H,8H2,1H3

• InChIKey:
• PDNHLCRMUIGNBV-UHFFFAOYSA-N

• 1-Pyridin-2-yl-ethylamine is a useful research compound. Its molecular formula is C7H10N2 and its molecular weight is 122.171. The purity is usually 95%.

1-Pyridin-2-yl-ethylamine oxalate

• CAS RN:
• 1197232-85-1; 42088-91-5

• Formula:
• C9H12N2O4

• InChI:
• InChI=1S/C7H10N2.C2H2O4/c1-6(8)7-4-2-3-5-9-7;3-1(4)2(5)6/h2-6H,8H2,1H3;(H,3,4)(H,5,6)

• InChIKey:
• JLXOHIUBCQVGGB-UHFFFAOYSA-N

• 1-Pyridin-2-yl-ethylamine oxalate is a useful research compound. Its molecular formula is C9H12N2O4 and its molecular weight is 212.205. The purity is usually 95%.